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Compound of Interest

Compound Name: Ethyl 4-hydroxypicolinate

Cat. No.: B1285439

Technical Data Sheet: Ethyl 4-hydroxypicolinate

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides core physicochemical properties of Ethyl 4-hydroxypicolinate, a
heterocyclic building block often utilized in medicinal chemistry and materials science.

Physicochemical Properties

The fundamental molecular characteristics of Ethyl 4-hydroxypicolinate are summarized
below. These values are calculated based on its atomic composition.

Property Value Citation
Molecular Formula CsHoNOs3 [11[2]
Molecular Weight 167.16 g/mol [1112]
CAS Number 53764-72-0 [1]

Experimental Protocols

The molecular formula and molecular weight of a pure compound like Ethyl 4-
hydroxypicolinate are intrinsic properties derived from its defined chemical structure. The
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molecular formula is determined by the types and numbers of atoms constituting the molecule.
The molecular weight is calculated by summing the atomic weights of all atoms in the formula.

Standard analytical techniques to confirm these properties in a laboratory setting would
include:

e Mass Spectrometry (MS): To determine the mass-to-charge ratio of the molecule, which
directly provides its molecular weight.

e Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and *3C): To elucidate the chemical
structure and confirm the number and arrangement of hydrogen and carbon atoms, thereby
verifying the molecular formula.

o Elemental Analysis: To determine the percentage composition of elements (carbon,
hydrogen, nitrogen), which can be used to derive the empirical and molecular formula.

These are standard characterization methods and specific experimental protocols are
dependent on the instrumentation used.

Logical Relationship of Molecular Properties

The following diagram illustrates the direct relationship between the chemical compound, its
elemental composition (formula), and its resulting molecular weight.
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Caption: Relationship between compound, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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